Cas no 1361534-61-3 (3,5-Bis(trifluoromethyl)-2-(2,3,6-trichlorophenyl)pyridine)

• Product Name: 3,5-Bis(trifluoromethyl)-2-(2,3,6-trichlorophenyl)pyridine
• CAS No: 1361534-61-3
• MF: C₁₃H₄Cl₃F₆N
• MW: 394.52698135376
• CID: 4793795
• Update Time: 2025-07-18

3,5-Bis(trifluoromethyl)-2-(2,3,6-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)-2-(2,3,6-trichlorophenyl)pyridine

• Inchi： 1S/C13H4Cl3F6N/c14-7-1-2-8(15)10(16)9(7)11-6(13(20,21)22)3-5(4-23-11)12(17,18)19/h1-4H
• InChI Key： MWTMUNGYWQMKFH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C(C(F)(F)F)=CC(C(F)(F)F)=CN=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 416
• XLogP3: 6.2
• Topological Polar Surface Area: 12.9

Additional information on 3,5-Bis(trifluoromethyl)-2-(2,3,6-trichlorophenyl)pyridine

Introduction to 3,5-Bis(trifluoromethyl)-2-(2,3,6-trichlorophenyl)pyridine (CAS No. 1361534-61-3)

3,5-Bis(trifluoromethyl)-2-(2,3,6-trichlorophenyl)pyridine, with the CAS number 1361534-61-3, is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes multiple fluorine and chlorine substituents, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 3,5-Bis(trifluoromethyl)-2-(2,3,6-trichlorophenyl)pyridine consists of a pyridine ring with two trifluoromethyl groups at the 3 and 5 positions and a 2,3,6-trichlorophenyl group at the 2 position. The presence of these halogenated substituents imparts unique physical and chemical properties to the molecule, such as enhanced lipophilicity and stability. These properties are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of potential drug candidates.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their ability to modulate biological activity and improve drug-like properties. The trifluoromethyl groups in 3,5-Bis(trifluoromethyl)-2-(2,3,6-trichlorophenyl)pyridine contribute to its high metabolic stability and reduced susceptibility to metabolic degradation. This makes it an attractive scaffold for the development of drugs with improved bioavailability and reduced side effects.

The chlorinated substituents in 3,5-Bis(trifluoromethyl)-2-(2,3,6-trichlorophenyl)pyridine also play a crucial role in its biological activity. Chlorine atoms are known to enhance the lipophilicity of molecules, which can improve their ability to cross biological membranes and reach their target sites. Additionally, the presence of multiple chlorine atoms can influence the electronic properties of the molecule, potentially modulating its interactions with biological targets.

Research into the biological activity of 3,5-Bis(trifluoromethyl)-2-(2,3,6-trichlorophenyl)pyridine has shown promising results in various therapeutic areas. For instance, studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. One notable application is its use as an inhibitor of kinases, which are key enzymes involved in signal transduction pathways and are often implicated in diseases such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, 3,5-Bis(trifluoromethyl)-2-(2,3,6-trichlorophenyl)pyridine has also been investigated for its potential as an antimicrobial agent. The combination of fluorinated and chlorinated substituents can enhance the compound's ability to disrupt microbial cell membranes and inhibit bacterial growth. This makes it a promising candidate for developing new antibiotics to combat multidrug-resistant bacteria.

The synthesis of 3,5-Bis(trifluoromethyl)-2-(2,3,6-trichlorophenyl)pyridine involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic aromatic substitution reactions and coupling reactions using palladium catalysts. The choice of synthetic method depends on factors such as cost-effectiveness, scalability, and environmental impact.

In terms of safety and handling, it is important to note that while 3,5-Bis(trifluoromethyl)-2-(2,3,6-trichlorophenyl)pyridine is not classified as a hazardous material or controlled substance under current regulations (as per IUPAC guidelines), proper safety protocols should always be followed when handling this compound. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas to minimize exposure risks.

The future prospects for 3,5-Bis(trifluoromethyl)-2-(2,3,6-trichlorophenyl)pyridine are promising. Ongoing research is focused on optimizing its structure through medicinal chemistry approaches to enhance its therapeutic potential while minimizing any potential side effects. Additionally, efforts are being made to develop more efficient synthetic methods that can facilitate large-scale production for clinical trials and commercial applications.

In conclusion, 3,5-Bis(trifluoromethyl)-2-(2,3,6-trichlorophenyl)pyridine (CAS No. 1361534-61-3) represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure and promising biological activity make it a valuable compound for further investigation in drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.